Cas no 502656-13-5 (1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]-)
502656-13-5 structure
Product Name:1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]-
CAS No:502656-13-5
MF:C13H16N2OS
MW:248.343941688538
CID:1567789
Update Time:2024-08-24
1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]-
- 1-[4-[3-(Methylthio)propoxy]phenyl]-1H-imidazole
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- Inchi: 1S/C13H16N2OS/c1-17-10-2-9-16-13-5-3-12(4-6-13)15-8-7-14-11-15/h3-8,11H,2,9-10H2,1H3
- InChI Key: QMRIKUCLOINIRM-UHFFFAOYSA-N
- SMILES: C1N(C2=CC=C(OCCCSC)C=C2)C=CN=1
Computed Properties
- Exact Mass: 248.09848
Experimental Properties
- Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 429.3±30.0 °C(Predicted)
- PSA: 27.05
- pka: 5.68±0.10(Predicted)
1H-Imidazole, 1-[4-[3-(methylthio)propoxy]phenyl]- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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